Cas no 68940-77-2 (2-(1H-pyrrol-2-yl)-Propanedioic acid 1,3-dimethyl ester)

2-(1H-pyrrol-2-yl)-Propanedioic acid 1,3-dimethyl ester structure
68940-77-2 structure
Product Name:2-(1H-pyrrol-2-yl)-Propanedioic acid 1,3-dimethyl ester
CAS No:68940-77-2
MF:C9H11NO4
MW:197.187942743301
CID:1116109
PubChem ID:10375452
Update Time:2025-04-20

2-(1H-pyrrol-2-yl)-Propanedioic acid 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-pyrrol-2-yl)-Propanedioic acid 1,3-dimethyl ester
    • dimethyl 2-(1H-pyrrol-2-yl)propanedioate
    • 68940-77-2
    • Propanedioic acid, 1H-pyrrol-2-yl-, dimethyl ester
    • DTXSID50438894
    • Inchi: 1S/C9H11NO4/c1-13-8(11)7(9(12)14-2)6-4-3-5-10-6/h3-5,7,10H,1-2H3
    • InChI Key: LELXHBYLNOSTCA-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(=O)OC)C1=CC=CN1)=O

Computed Properties

  • Exact Mass: 197.06880783g/mol
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 68.4Ų
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